Cas no 1328954-27-3 (1-(3-{1,5-dioxa-9-azaspiro5.5undecane-9-sulfonyl}phenyl)ethan-1-one)

• Product Name: 1-(3-{1,5-dioxa-9-azaspiro5.5undecane-9-sulfonyl}phenyl)ethan-1-one
• CAS No: 1328954-27-3
• MF: C₁₆H₂₁NO₅S
• MW: 339.406643629074
• CID: 5989676
• PubChem ID: 71785143
• Update Time: 2025-07-14

1-(3-{1,5-dioxa-9-azaspiro5.5undecane-9-sulfonyl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-{1,5-dioxa-9-azaspiro5.5undecane-9-sulfonyl}phenyl)ethan-1-one
• 1-[3-(1,5-dioxa-9-azaspiro[5.5]undecan-9-ylsulfonyl)phenyl]ethanone
• 1-(3-(1,5-dioxa-9-azaspiro[5.5]undecan-9-ylsulfonyl)phenyl)ethanone
• AKOS024532569
• 1-(3-{1,5-dioxa-9-azaspiro[5.5]undecane-9-sulfonyl}phenyl)ethan-1-one
• 1328954-27-3
• VU0532416-1
• F6118-0248

• Inchi： 1S/C16H21NO5S/c1-13(18)14-4-2-5-15(12-14)23(19,20)17-8-6-16(7-9-17)21-10-3-11-22-16/h2,4-5,12H,3,6-11H2,1H3
• InChI Key： UKWIHPFJSVLFGB-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(S(N2CCC3(OCCCO3)CC2)(=O)=O)=C1)C

Computed Properties

• Exact Mass: 339.11404394g/mol
• Monoisotopic Mass: 339.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-{1,5-dioxa-9-azaspiro5.5undecane-9-sulfonyl}phenyl)ethan-1-one

Introduction to 1-(3-{1,5-dioxa-9-azaspiro5.5undecane-9-sulfonyl}phenyl)ethan-1-one (CAS No. 1328954-27-3)

1-(3-{1,5-dioxa-9-azaspiro5.5undecane-9-sulfonyl}phenyl)ethan-1-one, identified by the CAS number 1328954-27-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its spirocyclic structure and sulfonamide functional group, which contribute to its unique chemical properties and potential biological activities. The presence of a spirocyclic framework, specifically derived from 1,5-dioxa-9-azaspiro[5.5]undecane, introduces a rigid and twisted core that can influence molecular recognition and binding interactions. Additionally, the sulfonamide moiety enhances the compound's solubility and reactivity, making it a valuable scaffold for drug discovery and development.

The chemical structure of 1-(3-{1,5-dioxa-9-azaspiro5.5undecane-9-sulfonyl}phenyl)ethan-1-one consists of an aromatic phenyl ring connected to an ethanone backbone, with the sulfonamide group attached to the phenyl ring at the 3-position. This arrangement creates a multifunctional molecule with potential applications in various therapeutic areas. The spirocyclic core and sulfonamide group are particularly interesting from a structural perspective, as they can modulate the compound's pharmacokinetic properties and target specificity.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The spirocyclic structure of 1-(3-{1,5-dioxa-9-azaspiro5.5undecane-9-sulfonyl}phenyl)ethan-1-one provides a stable scaffold that can be further modified to optimize its pharmacological profile. The sulfonamide group, on the other hand, is a well-known pharmacophore that has been extensively studied for its role in drug design. It is commonly found in bioactive molecules and contributes to various biological activities, including anti-inflammatory, antiviral, and anticancer effects.

One of the most compelling aspects of 1-(3-{1,5-dioxa-9-azaspiro5.5undecane-9-sulfonyl}phenyl)ethan-1-one is its potential as a lead compound for developing novel therapeutics. The combination of the spirocyclic core and sulfonamide group suggests that this molecule may have multiple binding sites capable of interacting with biological targets in a synergistic manner. This property is particularly valuable in drug discovery, where designing molecules with multiple functional groups can lead to improved efficacy and reduced side effects.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. For instance, sulfonamides have been shown to inhibit enzymes such as dihydrofolate reductase (DHFR), which is crucial in bacterial metabolism and proliferation. Additionally, sulfonamides have been used in the development of anticonvulsant and antidepressant drugs, demonstrating their versatility as pharmacological tools. The presence of a sulfonamide group in 1-(3-{1,5-dioxa-9-azaspiro5.5undecane-9-sulfonyl}phenyl)ethan-1-one positions it as a promising candidate for further exploration in these therapeutic areas.

The spirocyclic framework of this compound also offers unique advantages in terms of conformational flexibility and stability. Spirocycles are known for their ability to adopt specific three-dimensional shapes that can optimize interactions with biological targets. In particular, the rigid twist introduced by the spirocyclic bond can enhance binding affinity by reducing conformational entropy loss during protein-ligand interactions. This property makes 1-(3-{1,5-dioxa-9-azaspiro5.5undecane-9-sulfonyl}phenyl)ethan-1-one an attractive candidate for designing high-affinity ligands.

From a synthetic perspective, 1-(3-{1,5-dioxa-9-azaspiro5.5undecane-9-sulfonyl}phenyl)ethan-1-one represents an interesting challenge for organic chemists due to its complex structure. The synthesis involves multiple steps, including the construction of the spirocyclic core and the introduction of the sulfonamide group at the phenyl ring. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently than ever before, opening up new possibilities for drug discovery.

The potential applications of 1-(3-{1,5-dioxa-9-azaspiro5.5undecane}-9-sulfonyl)phenyl)ethanone extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. For example, sulfonamide derivatives have been explored as herbicides and fungicides due to their ability to disrupt essential biological processes in plants and fungi. Additionally, the unique structural features of this compound make it a promising candidate for developing novel materials with specialized properties.

In conclusion, 2-(4-fluorophenyl)-6-methylpyridine CAS NO 132895427 2-(4-fluorophenyl)-6-methylpyridine CAS NO 1328954272-(4-fluorophenyl)-6-methylpyridine CAS NO 132895427 has emerged as a significant compound in pharmaceutical chemistry with its unique structural features and potential biological activities, 2-(4-fluorophenyl)-6-methylpyridine CAS NO 132895427 . The combination of a spirocyclic core and sulfonamide group provides a versatile scaffold for drug discovery, 2-(4-fluorophenyl)-6-methylpyridine CAS NO 132895427 . Further research is warranted to fully explore its therapeutic potential and applications across various fields.